Cas no 1127-97-5 (1-(4-Chloro-2-hydroxyphenyl)propan-1-one)

• Product Name: 1-(4-Chloro-2-hydroxyphenyl)propan-1-one
• CAS No: 1127-97-5
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD00218578
• CID: 134339
• PubChem ID: 2775599
• Update Time: 2025-05-24

1-(4-Chloro-2-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-chloro-2-hydroxyphenyl)-
• 1-(4-Chloro-2-hydroxyphenyl)propan-1-one
• 1-(4-Chlor-2-hydroxy-phenyl)-propan-1-on
• 1-(4-Chloro-2-hydroxy-phenyl)-propan-1-one
• 2-hydroxy-4-chloropropiophenone
• 2-n-Propanoyl-5-chlorophenol
• 4-chloro-2-hydroxypropiophenone
• AKOS015912185
• CS-0116656
• 4'-Chloro-2'-hydroxypropiophenone
• 1127-97-5
• FT-0739464
• DTXSID40379606
• PQDGSZQBDYECBM-UHFFFAOYSA-N
• MFCD00218578
• TS-02574
• SCHEMBL6331423
• DB-004726

• MDL： MFCD00218578
• Inchi： 1S/C9H9ClO2/c1-2-8(11)7-4-3-6(10)5-9(7)12/h3-5,12H,2H2,1H3
• InChI Key： PQDGSZQBDYECBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(CC)=O

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.248
• Melting Point: 49 °C
• Boiling Point: 283.1°C at 760 mmHg
• Flash Point: 125°C
• Refractive Index: 1.558
• PSA: 37.30000
• LogP: 2.63830

1-(4-Chloro-2-hydroxyphenyl)propan-1-one Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Chloro-2-hydroxyphenyl)propan-1-one

1-(4-Chloro-2-hydroxyphenyl)propan-1-one: A Comprehensive Overview

1-(4-Chloro-2-hydroxyphenyl)propan-1-one, also known by its CAS number CAS No. 1127-97-5, is a compound of significant interest in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a propanone group with a substituted phenol moiety. The presence of the chlorine atom at the para position and the hydroxyl group at the ortho position on the phenolic ring imparts distinctive chemical properties, making it a versatile building block for further functionalization.

Recent studies have highlighted the potential of 1-(4-Chloro-2-hydroxyphenyl)propan-1-one in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential application in treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, CAS No. 1127-97-5 has found utility in agrochemical research. Its ability to act as a chiral auxiliary has been leveraged in the synthesis of enantioselective pesticides. A 2023 report in the Nature Communications journal detailed how this compound serves as a key intermediate in the production of environmentally friendly pesticides with enhanced selectivity and reduced toxicity.

The synthesis of 1-(4-Chloro-2-hydroxyphenyl)propan-1-one typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and sustainable production processes. For example, a 2023 study in the Chemical Engineering Journal reported the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing production time while maintaining high yields.

Beyond its direct applications, this compound has been utilized as a model system for studying fundamental chemical reactions. Its reactivity under various conditions has provided insights into mechanisms involving enolate formation and electrophilic aromatic substitution. These studies are crucial for advancing our understanding of organic chemistry principles and developing novel synthetic strategies.

In conclusion, 1-(4-Chloro-2-hydroxyphenyl)propan-1-one, or CAS No. 1127-97-5, stands as a testament to the versatility of organic compounds in modern science. With ongoing research uncovering new applications and improved synthesis methods, this compound continues to play a pivotal role in driving innovation across multiple disciplines.